Cas no 1090628-70-8 (N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide)

N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide structure
1090628-70-8 structure
Product Name:N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
CAS No:1090628-70-8
MF:C16H20N2O2S
MW:304.407202720642
CID:5673659
PubChem ID:29318018
Update Time:2025-07-21

N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
    • AKOS034420982
    • Z51311945
    • EN300-26684675
    • N-(1-cyanocyclohexyl)-2-(4-methoxyphenyl)sulfanylacetamide
    • 1090628-70-8
    • Inchi: 1S/C16H20N2O2S/c1-20-13-5-7-14(8-6-13)21-11-15(19)18-16(12-17)9-3-2-4-10-16/h5-8H,2-4,9-11H2,1H3,(H,18,19)
    • InChI Key: OIEILSCVGNVXPV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)CC(NC1(C#N)CCCCC1)=O

Computed Properties

  • Exact Mass: 304.12454906g/mol
  • Monoisotopic Mass: 304.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87.4Ų

N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684675-0.05g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
0.05g
$587.0 2025-03-20
Enamine
EN300-26684675-0.1g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
0.1g
$615.0 2025-03-20
Enamine
EN300-26684675-0.25g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
0.25g
$642.0 2025-03-20
Enamine
EN300-26684675-0.5g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
0.5g
$671.0 2025-03-20
Enamine
EN300-26684675-1g
1090628-70-8 90%
1g
$699.0 2023-09-12
Enamine
EN300-26684675-2.5g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
2.5g
$1370.0 2025-03-20
Enamine
EN300-26684675-5g
1090628-70-8 90%
5g
$2028.0 2023-09-12
Enamine
EN300-26684675-10g
1090628-70-8 90%
10g
$3007.0 2023-09-12
Enamine
EN300-26684675-10.0g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
10.0g
$3007.0 2025-03-20
Enamine
EN300-26684675-1.0g
N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide
1090628-70-8 95.0%
1.0g
$699.0 2025-03-20

Additional information on N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide (CAS No. 1090628-70-8)

N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide, a compound with the chemical formula C₁₃H₁₇NO₃S, is a specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1090628-70-8, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in medicinal chemistry. The structural features of this compound, particularly the presence of a cyano group and a sulfanyl moiety attached to a cyclohexyl ring, contribute to its unique chemical behavior and potential biological activity.

The synthesis of N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the cyano group at the cyclohexyl ring and the attachment of the sulfanyl group to the acetamide moiety are critical steps that determine the compound's overall reactivity and functionality. These synthetic pathways have been optimized to ensure high yield and purity, which are essential for subsequent pharmacological evaluations.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing both cyano and sulfanyl groups. These functional groups are known to enhance binding affinity and selectivity, which are crucial factors in drug design. The cyano group can act as a hydrogen bond acceptor, while the sulfanyl group can interact with various biological targets through polar interactions. This dual functionality makes N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide a promising candidate for further investigation.

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant activity against various therapeutic targets. For instance, molecules containing a cyano group have been shown to possess anti-inflammatory and analgesic properties, while those with sulfanyl groups have demonstrated potential in treating neurological disorders. The presence of both these groups in N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide suggests that it may exhibit multiple pharmacological effects, making it a versatile tool for drug discovery.

The role of computational chemistry in the study of N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the compound's interactions with biological targets. These studies have provided valuable insights into the binding mechanisms and have helped in designing more effective derivatives. The integration of computational techniques with experimental approaches has significantly accelerated the drug discovery process.

One of the most exciting aspects of N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide is its potential application in developing novel therapeutic agents. Researchers are exploring its efficacy in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Preliminary in vitro studies have shown promising results, indicating that this compound can modulate key signaling pathways involved in these diseases. These findings have spurred further research aimed at understanding its mechanism of action and optimizing its pharmacological properties.

The development of new drugs is a complex and iterative process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing novel compounds, while biologists focus on evaluating their biological activity. Pharmacologists integrate these findings to develop safe and effective therapeutic agents. The study of N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide exemplifies this interdisciplinary approach, highlighting how collaboration can lead to significant advancements in drug discovery.

As research continues to evolve, new methodologies and technologies are being developed to enhance the efficiency of drug discovery. High-throughput screening (HTS) techniques allow for rapid evaluation of large libraries of compounds, while CRISPR technology enables precise genetic modifications for studying drug targets. These advancements are expected to further accelerate the development of new drugs based on compounds like N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide.

In conclusion, N-(1-cyanocyclohexyl)-2-[(4-methoxyphenyl)sulfanyl]acetamide is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new therapeutic agents. As our understanding of disease mechanisms continues to grow, compounds like this will play an increasingly important role in developing innovative treatments for various human conditions.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk